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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286

In the realm of materials science and chemical manufacturing, the pursuit of enhanced
aesthetics and performance is perpetual. Optical brighteners, or fluorescent whitening agents,
are key to achieving desired levels of whiteness and brightness in a vast array of products,
from textiles and plastics to papers and detergents. This guide provides an in-depth
comparison of Fluorescent Brightener 134 (FB 134) against other widely used optical
brighteners, namely OB-1, CBS-X, and KSN. This objective analysis, supported by
experimental data and detailed protocols, is intended for researchers, scientists, and
professionals in drug development and materials science who require a comprehensive
understanding of these additives.

Performance Characteristics at a Glance

The selection of an appropriate optical brightener is contingent on the specific application,
processing conditions, and desired final properties of the material. The following table
summarizes the key quantitative and qualitative performance indicators for FB 134 and its

counterparts.
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Fluorescent Optical Optical Optical
Property Brightener 134  Brightener OB- Brightener Brightener
(CF) 1 CBS-X KSN
Disodium 4,4'-
bis[(4-anilino-6- o )
Disodium 4,4'- 4,4'-bis(5-methyl-
methoxy-1,3,5- 2,2'-(4,4- .
. o . : bis(2- 2-
Chemical Name triazin-2- diphenol vinyl) )
] ) ] sulfostyryl)biphe benzoxazolyl)eth
yl)amino]stilbene  dibenzoxazol
nyl ylene

-2,2'-

disulphonate

3426-43-5[1][2]

1533-45-5[1][5]

27344-41-8[9]

5242-49-9[12]

CAS Number
[31[4] (1718l [10][11] [13][14][15]
Molecular Css4H28N10Na20s  Cz2sH1sN202[1][7]  C2sH2006S2Naz[
C29H20N202
Formula S2[2][3][4] [8] 9]
] ) Bright yellow- Yellowish-green Yellowish-green
Slight yellowish _ _
Appearance green crystalline uniform powder crystal
powder[1][3]
powder[8] or granule[16] powder[14]
Max. Absorption
348 - 350[1] 374[17] 349+1[16] 370
A (nm)
Max. Emission A
~440 434[17] ~435 437
(nm)
Melting Point
) >300 353 - 362[1] >300 269 - 271[13][14]
Insoluble in
Insoluble in water; soluble in
Water soluble ] ) ] )
. water; soluble in Highly soluble in  alkane, mineral
Solubility (35 g/L at 90°C) ) )
(18] common organic  water[9][10] oil, and common
solvents[17] organic
solvents[14]
Primary Cotton and nylon  Polyester, nylon, Detergents, Polyester,
Applications blended fabrics, polypropylene, cotton, paper, polyamide,

detergents[1][18]

wool, silk[9][10]

polyacrylonitrile
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PVC, ABS, fiber, plastics[12]
EVA[17] [15]
) High whitening )
Good acid and Excellent thermal _ Good light and
) - effect in cold to
Key Features washing stability (up to ) weather
) medium )
resistance[1][18]  375°C)[17] resistance[13]

temperatures[9]

Mechanism of Action: The Science of Brightness

Optical brighteners function by absorbing ultraviolet (UV) light, which is invisible to the human
eye, and re-emitting it as visible blue light through the process of fluorescence. This emitted
blue light masks any inherent yellowing in a material, resulting in a brighter and whiter

appearance.

Mechanism of Optical Brightening

UV Light (Invisible)

Absorption

Optical Brightener Molecule

Incorporated into

Material Substrate (e.g., textile, plastic) Visible Blue Light (Emitted)
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Caption: The process of UV light absorption and visible blue light emission by optical
brighteners.

Experimental Protocols

To ensure a standardized and objective comparison of optical brightener performance, the
following experimental protocols are recommended.

Determination of Whiteness Index

The whiteness index is a crucial parameter for quantifying the effectiveness of an optical
brightener. The ASTM E313 and CIE whiteness index methods are widely recognized
standards.[9][18][19]

Objective: To measure the whiteness of a substrate treated with an optical brightener.
Apparatus:

e Spectrophotometer or colorimeter

o Standard light source (e.g., D65 for simulated daylight)

e White reference standard

Procedure:

o Sample Preparation: Prepare samples of the substrate (e.g., textile fabric, plastic plaque)
with and without the optical brightener according to the desired application method (e.g.,
dyeing, compounding).

o Calibration: Calibrate the spectrophotometer using a certified white reference standard.
e Measurement:

o Place the untreated (control) sample in the spectrophotometer and measure its reflectance
spectrum across the visible range (typically 400-700 nm).

o Repeat the measurement for the sample treated with the optical brightener.
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e Calculation:

o Using the instrument's software, calculate the CIE tristimulus values (X, Y, Z) from the
reflectance data.

o Calculate the whiteness index using the appropriate formula (e.g., ASTM E313 or CIE).

Fluorescence Spectroscopy

Fluorescence spectroscopy is used to determine the absorption (excitation) and emission
spectra of the optical brighteners.

Objective: To identify the maximum absorption and emission wavelengths.
Apparatus:

o Fluorometer (fluorescence spectrophotometer)

e Quartz cuvettes

e Appropriate solvent

Procedure:

o Solution Preparation: Prepare dilute solutions of each optical brightener in a suitable solvent
(e.g., ethanol, water). The concentration should be low enough to avoid inner filter effects.

o Excitation Spectrum:
o Set the emission monochromator to the expected emission maximum.
o Scan the excitation monochromator across a range of UV wavelengths (e.g., 300-400 nm).

o The wavelength at which the highest fluorescence intensity is recorded is the maximum
absorption wavelength.

e Emission Spectrum:

o Set the excitation monochromator to the determined maximum absorption wavelength.
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o Scan the emission monochromator across a range of visible wavelengths (e.g., 400-500
nm).

o The wavelength at which the highest fluorescence intensity is recorded is the maximum
emission wavelength.

Thermogravimetric Analysis (TGA) for Thermal Stability

TGA is employed to evaluate the thermal stability of the optical brighteners, which is critical for
applications involving high-temperature processing.

Objective: To determine the decomposition temperature of the optical brightener.
Apparatus:

e Thermogravimetric analyzer (TGA)

e Inert gas supply (e.g., nitrogen)

Procedure:

o Sample Preparation: Accurately weigh a small amount of the optical brightener powder
(typically 5-10 mg) into a TGA crucible.

e TGA Measurement:
o Place the crucible in the TGA furnace.
o Purge the furnace with an inert gas (e.g., nitrogen) to prevent oxidative degradation.

o Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range
(e.g., 30°C to 600°C).[20]

o Data Analysis:
o The TGA instrument records the weight of the sample as a function of temperature.

o The onset temperature of weight loss is considered the decomposition temperature,
indicating the limit of its thermal stability.
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Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comprehensive evaluation of an
optical brightener.
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Caption: A generalized workflow for the evaluation of optical brighteners.

Concluding Remarks

The selection of an optimal fluorescent brightener requires a multifaceted approach that
considers the chemical and physical properties of the brightener in conjunction with the specific
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requirements of the end-use application. Fluorescent Brightener 134 demonstrates excellent
performance for textile applications, particularly on cotton and nylon blends, with good
resistance to wet and acidic conditions. For high-temperature plastic processing, OB-1 is a
superior choice due to its exceptional thermal stability. CBS-X is highly effective in detergents
and for treating cellulosic materials at lower temperatures, owing to its high water solubility.
KSN offers a balance of good thermal stability and excellent lightfastness, making it suitable for
a range of plastics and synthetic fibers.

By utilizing the detailed experimental protocols outlined in this guide, researchers and
professionals can conduct robust and reliable comparative analyses to select the most suitable
optical brightener for their specific needs, thereby optimizing product quality and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2017erp.com [2017erp.com]

. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
. autechindustry.com [autechindustry.com]

. scbt.com [scbt.com]

. specialchem.com [specialchem.com]

. tecmos.com [tecmos.com]

. stobec.com [stobec.com]

. Optical brightener agent OB-1 TDS - Raytop Chemical [raytopoba.com]

°
(] [e0] ~ (o)) )] EaN w N -

. 2017erp.com [2017erp.com]
e 10. Optical Brightener CBS-X [pratisthitchemicals.com]

e 11. optical brightener tinopal CBS-X technical data sheet in Africa - Raytop Chemical
[raytopoba.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b082286?utm_src=pdf-body
https://www.benchchem.com/product/b082286?utm_src=pdf-custom-synthesis
https://2017erp.com/app/webroot/download/product_techds_pdf/1533-45-5_3.pdf
https://www.biosynth.com/p/FF40960/3426-43-5-fluorescent-brightener-134-technical-g
https://www.autechindustry.com/product/fluorescent-brightening-agent-134-optical-brightener-cf-with-cas-3426-43-5/
https://www.scbt.com/p/fluorescent-brightener-134-technical-grade-3426-43-5
https://www.specialchem.com/polymer-additives/product/afine-chemicals-optical-brightener-ob-1
https://tecmos.com/wp-content/uploads/2023/08/TDS-OB-1.pdf
https://www.stobec.com/DATA/PRODUIT/1538~v~data_8475.pdf
https://www.raytopoba.com/Optical-brightener-agent-OB-1-TDS_213.html
https://2017erp.com/app/webroot/download/product_techds_pdf/27344-41-8_3.pdf
https://pratisthitchemicals.com/optical-brightner-cbx-x.php
https://www.raytopoba.com/optical-brightener-tinopal-CBS-X--technical-data-sheet-in-Africa-_124.html
https://www.raytopoba.com/optical-brightener-tinopal-CBS-X--technical-data-sheet-in-Africa-_124.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 12. Optical Brightener KSN,china wholesale Optical Brightener KSN suppliers &
manufacturers - Raytop Chemical [raytopoba.com]

o 13. additivesforpolymer.com [additivesforpolymer.com]

e 14. Optical brightener KSN - Shandong Grand Chemical Co., Ltd. [obachemical.com]

e 15. Optical Brightener KSN From Jinan Tonex Chemical - tonexchem [tonexchem.com]
e 16. cominterperu.com [cominterperu.com]

e 17. store.astm.org [store.astm.org]

» 18. equitechintl.com [equitechintl.com]

e 19. waterboards.ca.gov [waterboards.ca.gov]

e 20. setaramsolutions.com [setaramsolutions.com]

 To cite this document: BenchChem. [A Comparative Analysis of Fluorescent Brightener 134
and Other Leading Optical Brighteners]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082286#comparing-fluorescent-brightener-134-with-
other-optical-brighteners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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